Cas no 2203-80-7 (5-Methyl-1-hexyne)

• Product Name: 5-Methyl-1-hexyne
• CAS No: 2203-80-7
• MF: C₇H₁₂
• MW: 96.1701822280884
• MDL: MFCD00041610
• CID: 84176
• PubChem ID: 24884607
• Update Time: 2025-05-21

5-Methyl-1-hexyne Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-hexyne
• Isoamylacetylene~Isopentylacetylene
• 5-methylhex-1-yne
• 1-Hexyne,5-methyl
• 5-Methyl-hex-1-in
• 5-methyl-hex-1-yne
• i-amylacetylene
• Isoamylacetylene
• ISOHEPTYNE
• isohept-1-yne
• FT-0620589
• (CH3)2CH(CH2)2C.$.CH
• M0271
• D91300
• Q27283151
• MFCD00041610
• 1-Hexyne, 5-methyl-
• AKOS015841794
• UNII-LRO6EA6HK1
• 5-Methyl-1-hexyne, 97%
• J-014437
• DTXSID80176499
• 2203-80-7
• EN300-787592
• InChI=1/C7H12/c1-4-5-6-7(2)3/h1,7H,5-6H2,2-3H3
• LRO6EA6HK1
• HKNANEMUCJGPMS-UHFFFAOYSA-
• DA-08056

• MDL： MFCD00041610
• Inchi： 1S/C7H12/c1-4-5-6-7(2)3/h1,7H,5-6H2,2-3H3
• InChI Key： HKNANEMUCJGPMS-UHFFFAOYSA-N
• SMILES： C(C)(C)CCC#C
• BRN： 1731845

Computed Properties

• Exact Mass: 96.09390
• Monoisotopic Mass: 96.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.728 g/mL at 25 °C
• Melting Point: -124°C
• Boiling Point: 91°C
• Flash Point: Fahrenheit: 19.4 ° f
  Celsius: -7 ° c
  
• Refractive Index: n20/D 1.407
• Water Partition Coefficient: Not miscible in water.
• PSA: 0.00000
• LogP: 2.05580
• Solubility: Unable or difficult to mix

5-Methyl-1-hexyne Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：3295
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S29-S33-S62-S9
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R65
• HazardClass：3
• PackingGroup：II
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Methyl-1-hexyne

5-Methyl-1-hexyne: A Comprehensive Overview

5-Methyl-1-hexyne, also known by its CAS number CAS No. 2203-80-7, is a chemical compound that has garnered significant attention in the field of organic chemistry due to its unique properties and versatile applications. This compound, which belongs to the alkyne family, is characterized by its terminal triple bond and a methyl group attached to the fifth carbon atom in the hexyne chain. Its structure and reactivity make it a valuable precursor in various synthetic processes, particularly in the construction of complex organic molecules.

The synthesis of 5-Methyl-1-hexyne can be achieved through several methods, including dehydrohalogenation of the corresponding alkyl halide or through the use of transition metal catalysts in coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making 5-Methyl-1-hexyne more accessible for large-scale production. Its ability to undergo a wide range of reactions, such as hydroamination, cycloaddition, and conjugate addition, has further expanded its utility in organic synthesis.

In terms of physical properties, 5-Methyl-1-hexyne is a colorless liquid with a low melting point and moderate boiling point, making it suitable for use in various industrial and laboratory settings. Its chemical stability under standard conditions ensures safe handling and storage, although precautions must be taken due to its flammability.

The applications of 5-Methyl-1-hexyne span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds, including antibiotics and antiviral agents. Recent studies have highlighted its role in the development of novel drug delivery systems, where its reactivity and structural flexibility are exploited to create targeted drug carriers.

In materials science, 5-Methyl-1-hexyne is used as a precursor for the synthesis of advanced polymers and carbon-based materials. Its ability to form stable carbon-carbon bonds makes it ideal for constructing high-performance materials with tailored properties, such as increased thermal stability or enhanced mechanical strength.

The environmental impact of 5-Methyl-1-hexyne has also been a topic of recent research. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This makes it a more eco-friendly choice compared to some other alkynes used in similar applications.

In conclusion, 5-Methyl-1-hexyne, with its CAS number CAS No. 2203-80-7, stands out as a versatile and valuable compound in modern chemistry. Its unique properties, combined with recent advancements in synthetic methods and applications, ensure that it will continue to play a pivotal role in driving innovation across various scientific disciplines.